Cas no 67173-18-6 (3-(1-Hydroxyethyl)benzophenone)

• Product Name: 3-(1-Hydroxyethyl)benzophenone
• CAS No: 67173-18-6
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• CID: 395237
• PubChem ID: 13102751
• Update Time: 2025-04-19

3-(1-Hydroxyethyl)benzophenone Chemical and Physical Properties

Names and Identifiers

• Methanone, [3-(1-hydroxyethyl)phenyl]phenyl-
• 3-(1-Hydroxyethyl)benzophenone
• alpha-(3-Benzoylphenyl)ethyl alcohol
• AKOS028113809
• VIGLCJZNAGRKFZ-UHFFFAOYSA-N
• SCHEMBL4669024
• DTXSID40518230
• 67173-18-6
• 1-(3-benzoylphenyl)ethan-1-ol
• FT-0669601
• [3-(1-hydroxyethyl)phenyl]-phenylmethanone
• 3-(1-hydroxvethyl)benzophenone
• [3-(1-Hydroxyethyl)phenyl](phenyl)methanone
• [3-(1-Hydroxyethyl)phenyl]phenylmethanone

• Inchi： 1S/C15H14O2/c1-11(16)13-8-5-9-14(10-13)15(17)12-6-3-2-4-7-12/h2-11,16H,1H3
• InChI Key： VIGLCJZNAGRKFZ-UHFFFAOYSA-N
• SMILES： OC(C)C1C=CC=C(C(C2C=CC=CC=2)=O)C=1

Computed Properties

• Exact Mass: 226.09942
• Monoisotopic Mass: 226.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.139±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.27 g/l) (25 º C),
• PSA: 37.3

3-(1-Hydroxyethyl)benzophenone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature